Cas no 131379-19-6 (Benzoic acid, 4-(1-oxopentyl)-, ethyl ester)

• Product Name: Benzoic acid, 4-(1-oxopentyl)-, ethyl ester
• CAS No: 131379-19-6
• MF: C₁₄H₁₈O₃
• MW: 234.290924549103
• CID: 1228086
• Update Time: 2024-08-04

Benzoic acid, 4-(1-oxopentyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(1-oxopentyl)-, ethyl ester

• Inchi： 1S/C14H18O3/c1-3-5-6-13(15)11-7-9-12(10-8-11)14(16)17-4-2/h7-10H,3-6H2,1-2H3
• InChI Key： WZFDVGARCVRFKV-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(C(=O)CCCC)C=C1

Computed Properties

• Exact Mass: 234.12564

Experimental Properties

• Density: 1.041±0.06 g/cm3(Predicted)
• Boiling Point: 353.6±25.0 °C(Predicted)
• PSA: 43.37